Cas no 227275-22-1 (3-(4-{(benzyloxy)carbonylamino}phenyl)propanoic acid)

3-(4-{(Benzyloxy)carbonylamino}phenyl)propanoic acid is a synthetic organic compound featuring a phenylpropanoic acid backbone with a benzyloxycarbonyl (Cbz) protected amine group at the para position. This structure makes it a valuable intermediate in organic synthesis, particularly in peptide chemistry and pharmaceutical research, where the Cbz group serves as a protective moiety for amines. The carboxylic acid functionality allows for further derivatization, enhancing its utility in coupling reactions. Its well-defined reactivity and stability under various conditions make it a reliable building block for constructing complex molecules. The compound is typically characterized by high purity and consistent performance in synthetic applications.

3-(4-{(benzyloxy)carbonylamino}phenyl)propanoic acid structure

227275-22-1 structure

Product Name:3-(4-{(benzyloxy)carbonylamino}phenyl)propanoic acid

CAS No:227275-22-1

MF:C₁₇H₁₇NO₄

MW:299.321184873581

MDL:MFCD06659959

CID:1030883

PubChem ID:45072630

Update Time:2025-06-07

3-(4-{(benzyloxy)carbonylamino}phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(4-(((Benzyloxy)carbonyl)amino)phenyl)propanoic acid
- 3-(4-CBZ-AMINO-PHENYL)-PROPIONIC ACID
- 3-[4-(phenylmethoxycarbonylamino)phenyl]propanoic acid
- 3-(4-{(benzyloxy)carbonylamino}phenyl)propanoic acid
- EN300-12441269
- 3-(4-{[(BENZYLOXY)CARBONYL]AMINO}PHENYL)PROPANOIC ACID
- AKOS015923385
- SCHEMBL21054940
- 3-(4-cbz-aminophenyl)propanoic acid
- CS-0270068
- 227275-22-1
- 3-(4-(((Benzyloxy)carbonyl)amino)phenyl)propanoicacid
- MDL： MFCD06659959
- Inchi： 1S/C17H17NO4/c19-16(20)11-8-13-6-9-15(10-7-13)18-17(21)22-12-14-4-2-1-3-5-14/h1-7,9-10H,8,11-12H2,(H,18,21)(H,19,20)
- InChI Key： IMJXFDVYCMCIJS-UHFFFAOYSA-N
- SMILES： O(C(NC1C=CC(=CC=1)CCC(=O)O)=O)CC1C=CC=CC=1

Computed Properties

Exact Mass: 299.11575802g/mol
Monoisotopic Mass: 299.11575802g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 8
Complexity: 358
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 75.6Å²

3-(4-{(benzyloxy)carbonylamino}phenyl)propanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019111364-1g	3-(4-(((Benzyloxy)carbonyl)amino)phenyl)propanoic acid	227275-22-1	95%	1g	$400.00	2023-09-02
Enamine	EN300-12441269-0.05g	3-(4-{[(benzyloxy)carbonyl]amino}phenyl)propanoic acid	227275-22-1		0.05g	$563.0	2023-05-25
Enamine	EN300-12441269-0.1g	3-(4-{[(benzyloxy)carbonyl]amino}phenyl)propanoic acid	227275-22-1		0.1g	$591.0	2023-05-25
Enamine	EN300-12441269-0.25g	3-(4-{[(benzyloxy)carbonyl]amino}phenyl)propanoic acid	227275-22-1		0.25g	$617.0	2023-05-25
Enamine	EN300-12441269-0.5g	3-(4-{[(benzyloxy)carbonyl]amino}phenyl)propanoic acid	227275-22-1		0.5g	$645.0	2023-05-25
Enamine	EN300-12441269-1.0g	3-(4-{[(benzyloxy)carbonyl]amino}phenyl)propanoic acid	227275-22-1		1g	$671.0	2023-05-25
Enamine	EN300-12441269-2.5g	3-(4-{[(benzyloxy)carbonyl]amino}phenyl)propanoic acid	227275-22-1		2.5g	$1315.0	2023-05-25
Enamine	EN300-12441269-5.0g	3-(4-{[(benzyloxy)carbonyl]amino}phenyl)propanoic acid	227275-22-1		5g	$1945.0	2023-05-25
Enamine	EN300-12441269-10.0g	3-(4-{[(benzyloxy)carbonyl]amino}phenyl)propanoic acid	227275-22-1		10g	$2884.0	2023-05-25
eNovation Chemicals LLC	K23760-5g	3-(4-CBZ-AMINO-PHENYL)-PROPIONIC ACID	227275-22-1	95%	5g	$750	2023-09-04